2-(4-Chlorophenyl)-2-(methylamino)acetonitrile
Overview
Description
2-(4-Chlorophenyl)-2-(methylamino)acetonitrile, also known as 4-chloro-2-methylaminobenzonitrile (CMABN), is a synthetic organic compound with a wide range of applications in the scientific and medical fields. CMABN has been used in the synthesis of various compounds, as well as in the development of drugs and other therapeutic agents. CMABN has also been studied for its biochemical and physiological effects, including its potential for use in laboratory experiments.
Scientific Research Applications
Chromatographic Analysis
One of the prominent applications of 2-(4-Chlorophenyl)-2-(methylamino)acetonitrile is in chromatography. A study by Corbin, Schwartz, and Keeney (1960) utilized acetonitrile as a stationary phase in liquid-liquid partition chromatography. This method was effective for separating certain hydrazones, demonstrating the utility of acetonitrile derivatives in chromatographic analysis (Corbin, Schwartz, & Keeney, 1960).
Chemical Reactions and Synthesis
In chemical synthesis, the compound has been involved in various reactions. For instance, Hirota et al. (1978) described the reaction of α-acyl-α-(m-chlorophenyl) acetonitrile with formamide, leading to the formation of enamines and aminopyrimidines. This highlights the role of chlorophenyl acetonitrile derivatives in synthesizing complex organic compounds (Hirota, Koyama, Nanba, Yamato, & Matsumura, 1978).
Pharmacological Research
De Vos et al. (1999) explored the liquid chromatographic determination of a structurally related compound in plasma and tissues. Although this study did not specifically focus on this compound, it demonstrates the broader relevance of chlorophenyl compounds in pharmacological and biochemical research (De Vos, Dumont, Santens, Slegers, Dierckx, & De Reuck, 1999).
Photocyclization Processes
In the field of photochemistry, Arai et al. (1991) investigated the photocyclization of related chlorophenyl compounds. The study produced new benzoquinolizinium salts, illustrating the potential of chlorophenyl acetonitrile derivatives in photochemical reactions (Arai, Tabuchi, Arai, Yamagishi, & Hida, 1991).
Environmental Chemistry
Favaro et al. (2008) utilized acetonitrile in a method for the extraction and analysis of chlorophenols in leather. While not directly involving this compound, this research underscores the importance of acetonitrile and its derivatives in environmental chemistry (Favaro, De Leo, Pastore, Magno, & Ballardin, 2008).
Metal-based Chemotherapy
Navarro et al. (2000) explored the synthesis of copper and gold complexes with related chlorophenyl compounds, aiming to develop new metal-based chemotherapies against tropical diseases. This study indicates the potential of chlorophenyl acetonitrile derivatives in the development of novel therapeutic agents (Navarro, Lehmann, Cisneros-Fajardo, Fuentes, Sánchez-Delgado, Silva, & Urbina, 2000).
Properties
IUPAC Name |
2-(4-chlorophenyl)-2-(methylamino)acetonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN2/c1-12-9(6-11)7-2-4-8(10)5-3-7/h2-5,9,12H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZXPKCANQNHTGG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(C#N)C1=CC=C(C=C1)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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